Cas no 160513-34-8 (4-(trans-4'-(3",4",5"-Trifluorophenyl)cyclohexyl)cyclohexanone)

4-(trans-4'-(3",4",5"-Trifluorophenyl)cyclohexyl)cyclohexanone structure
160513-34-8 structure
Product Name:4-(trans-4'-(3",4",5"-Trifluorophenyl)cyclohexyl)cyclohexanone
CAS No:160513-34-8
MF:C18H21F3O
MW:310.353955984116
CID:2780244
PubChem ID:54052036
Update Time:2025-04-21

4-(trans-4'-(3",4",5"-Trifluorophenyl)cyclohexyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

    • LTOIKVJZFHYJMQ-UHFFFAOYSA-N
    • 4'-(3,4,5-trifluorophenyl)-[1,1'-bi(cyclohexane)]-4-one
    • SCHEMBL8449640
    • DTXSID30708683
    • SCHEMBL12228204
    • 3~3~,3~4~,3~5~-Trifluoro-1~2~,1~3~,1~5~,1~6~,2~1~,2~2~,2~3~,2~4~,2~5~,2~6~-decahydro[1~1~,2~1~:2~4~,3~1~-terphenyl]-1~4~(1~1~H)-one
    • 160513-34-8
    • SCHEMBL9405321
    • LTOIKVJZFHYJMQ-AULYBMBSSA-N
    • 4-(trans-4'-(3',4',5'-trifluorophenyl)cyclohexyl)cyclohexanone
    • 4-(trans-4'-(3",4",5"-Trifluorophenyl)cyclohexyl)cyclohexanone
    • Inchi: 1S/C18H21F3O/c19-16-9-14(10-17(20)18(16)21)13-3-1-11(2-4-13)12-5-7-15(22)8-6-12/h9-13H,1-8H2
    • InChI Key: LTOIKVJZFHYJMQ-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1)C1CCC(CC1)C1CCC(CC1)=O)F)F

Computed Properties

  • Exact Mass: 310.15444978Da
  • Monoisotopic Mass: 310.15444978Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 17.1Ų
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